Cas no 840506-29-8 (Acelarin)

Acelarin structure

Product Name:Acelarin

CAS No:840506-29-8

MF:C₂₅H₂₇F₂N₄O₈P

MW:580.474454164505

CID:2760057

PubChem ID:11169170

Update Time:2024-12-09

Acelarin Chemical and Physical Properties

Names and Identifiers

- Acelarin
- NUC1031
- NUC-1031
- XCL1K2T28K
- Fosgemcitabine palabenamide, p(rs)-
- AcelarinNUC1031
- s9649
- DB15057
- SB16795
- L-Alanine, N-(2'-deoxy-2',2'-difluoro-p-phenyl-5'-cytidylyl)-, phenylmethyl ester
- Benzyl (2S)-2-((((2R,3R,5R)-5-(4-amino-2-oxo-pyrimidin-1-yl)-4,4-difluoro-3-hydroxy-tetrahydrofuran-2-yl)methoxy-phenoxy-phosphoryl)amino)propanoate
- N-(2′-Deoxy-2′,2′-difluoro-P-phenyl-5′-cytidylyl)-L-alanine phenylmethyl ester (ACI)
- NUC 1031
- F85498
- 840506-29-8
- EX-A4416
- DA-60712
- HY-100885
- Acelarin (NUC-1031)
- Gemictabine protide
- SCHEMBL16769342
- benzyl (2S)-2-[[[(2R,3R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-4,4-difluoro-3-hydroxyoxolan-2-yl]methoxy-phenoxyphosphoryl]amino]propanoate
- CPF-31
- Benzyl ((S)-(((2R,3R,5R)-5-(4-amino-2-oxopyrimidin-1(2H)-yl)-4,4-difluoro-3-hydroxytetrahydrofuran-2-yl)methoxy)(phenoxy)phosphoryl)-L-alaninate
- UNII-XCL1K2T28K
- GLXC-20143
- (2S)-Benzyl 2-((((2R,3R,5R)-5-(4-amino-2-oxopyrimidin-1(2H)-yl)-4,4-difluoro-3-hydroxytetrahydrofuran-2-yl)methoxy)(phenoxy)phosphorylamino)propanoate
- AKOS032944927
- CS-6147
- NHTKGYOMICWFQZ-KKQYNPQSSA-N
- CHEMBL3126004
- (2S)-Benzyl 2-(((((2R,3R,5R)-5-(4-amino-2-oxopyrimidin-1(2H)-yl)-4,4-difluoro-3-hydroxytetrahydrofuran-2-yl)methoxy)(phenoxy)phosphoryl)amino)propanoate
- benzyl ((((2R,3R,5R)-5-(4-amino-2-oxopyrimidin-1(2H)-yl)-4,4-difluoro-3-hydroxytetrahydrofuran-2-yl)methoxy)(phenoxy)phosphoryl)-L-alaninate
- Inchi： 1S/C25H27F2N4O8P/c1-16(22(33)36-14-17-8-4-2-5-9-17)30-40(35,39-18-10-6-3-7-11-18)37-15-19-21(32)25(26,27)23(38-19)31-13-12-20(28)29-24(31)34/h2-13,16,19,21,23,32H,14-15H2,1H3,(H,30,35)(H2,28,29,34)/t16-,19+,21+,23+,40?/m0/s1
- InChI Key： NHTKGYOMICWFQZ-KKQYNPQSSA-N
- SMILES： FC1([C@H](O)[C@@H](COP(=O)(N[C@@H](C)C(=O)OCC2C=CC=CC=2)OC2C=CC=CC=2)O[C@H]1N1C=CC(N)=NC1=O)F

Computed Properties

Exact Mass: 580.153457g/mol
Monoisotopic Mass: 580.153457g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 40
Rotatable Bond Count: 12
Complexity: 1020
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 162
Molecular Weight: 580.5g/mol

Acelarin Security Information

Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Acelarin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A115635-10mg	Acelarin	840506-29-8		10mg	$ 133.00	2023-04-19
TRC	A115635-50mg	Acelarin	840506-29-8		50mg	$ 563.00	2023-04-19
TRC	A115635-100mg	Acelarin	840506-29-8		100mg	$ 1200.00	2023-09-09
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DC Chemicals	DC10318-1 g	Acelarin（NUC1031）	840506-29-8	>98%	1g	$2500.0	2022-03-01
S e l l e c k ZHONG GUO	S9649-5mg	Acelarin (NUC-1031)	840506-29-8	99.84%	5mg	¥3544.46	2023-11-02
S e l l e c k ZHONG GUO	S9649-25mg	Acelarin (NUC-1031)	840506-29-8	99.84%	25mg	¥10633.47	2023-11-02
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T4060-2 mg	Acelarin	840506-29-8	99.33%	2mg	￥669.00	2022-03-01
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T4060-25 mg	Acelarin	840506-29-8	99.33%	25mg	￥3117.00	2022-03-01

Acelarin Production Method

Production Method 1

770-12-7

5557-83-5

840506-29-8

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; -78 °C; 1 h, -78 °C; -78 °C → rt; overnight, rt
2.1 Reagents: tert-Butylmagnesium chloride Solvents: Tetrahydrofuran ; rt; overnight, rt
3.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 1 h, 0 °C

Reference

Influence of 4'-substitution on the activity of gemcitabine and its ProTide against VZV and SARS-CoV-2

Zheng, Zihua; et al, ACS Medicinal Chemistry Letters, 2021, 12(1), 88-92

Production Method 2

2089108-29-0

840506-29-8

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 1 h, 0 °C

Reference

Influence of 4'-substitution on the activity of gemcitabine and its ProTide against VZV and SARS-CoV-2

Zheng, Zihua; et al, ACS Medicinal Chemistry Letters, 2021, 12(1), 88-92

Production Method 3

183370-70-9

250698-51-2

840506-29-8

Reaction Conditions

1.1 Reagents: tert-Butylmagnesium chloride Solvents: Tetrahydrofuran ; rt; overnight, rt
2.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 1 h, 0 °C

Reference

Influence of 4'-substitution on the activity of gemcitabine and its ProTide against VZV and SARS-CoV-2

Zheng, Zihua; et al, ACS Medicinal Chemistry Letters, 2021, 12(1), 88-92

Production Method 4

24424-99-5

95058-81-4

840506-29-8

Reaction Conditions

1.1 Reagents: Sodium carbonate Solvents: 1,4-Dioxane , Water ; 72 h, rt
2.1 Reagents: tert-Butylmagnesium chloride Solvents: Tetrahydrofuran ; rt; overnight, rt
3.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 1 h, 0 °C

Reference

Influence of 4'-substitution on the activity of gemcitabine and its ProTide against VZV and SARS-CoV-2

Zheng, Zihua; et al, ACS Medicinal Chemistry Letters, 2021, 12(1), 88-92